Cas no 747410-96-4 (N-(3-isopropoxypropyl)urea)

• Product Name: N-(3-isopropoxypropyl)urea
• CAS No: 747410-96-4
• MF: C₇H₁₆N₂O₂
• MW: 160.214141845703
• CID: 3106981
• PubChem ID: 2103930
• Update Time: 2025-05-20

N-(3-isopropoxypropyl)urea Chemical and Physical Properties

Names and Identifiers

• N-(3-isopropoxypropyl)urea
• Z56979261
• SCHEMBL19808633
• 3-propan-2-yloxypropylurea
• AKOS000116848
• [3-(propan-2-yloxy)propyl]urea
• G21475
• 747410-96-4
• CS-0221515
• EN300-09358

• Inchi： 1S/C7H16N2O2/c1-6(2)11-5-3-4-9-7(8)10/h6H,3-5H2,1-2H3,(H3,8,9,10)
• InChI Key： GMEFBWTWUVKRDL-UHFFFAOYSA-N
• SMILES： O(C(C)C)CCCNC(N)=O

Computed Properties

• Exact Mass: 160.121177757Da
• Monoisotopic Mass: 160.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 64.4Ų

Additional information on N-(3-isopropoxypropyl)urea

Introduction to N-(3-isopropoxypropyl)urea (CAS No 747410-96-4)

N-(3-isopropoxypropyl)urea, also known by its CAS number 747410-96-4, is a chemical compound that has garnered significant attention in recent years due to its versatile applications in various industries. This compound is a derivative of urea, a well-known organic compound with the formula NH2CONH2, and it incorporates an isopropoxypropyl group, which adds unique properties to its structure and functionality.

The molecular structure of N-(3-isopropoxypropyl)urea consists of a urea backbone with a substituted propyl chain containing an isopropoxy group. This substitution not only enhances the compound's stability but also imparts specific reactivity and solubility characteristics. Recent studies have highlighted its potential in pharmaceuticals, agrochemicals, and specialty chemicals, making it a valuable addition to modern chemical synthesis.

One of the most notable advancements in the study of N-(3-isopropoxypropyl)urea involves its application as an intermediate in the synthesis of bioactive compounds. Researchers have explored its role in creating novel drug candidates with improved pharmacokinetic profiles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising anti-inflammatory properties, paving the way for potential therapeutic applications.

In addition to its pharmaceutical applications, N-(3-isopropoxypropyl)urea has also been investigated for its use in agrochemicals. Its ability to act as a stabilizer in pesticide formulations has been extensively studied, with recent findings indicating enhanced efficacy and reduced environmental impact compared to traditional stabilizers. This dual functionality underscores the compound's versatility and positions it as a key player in sustainable agricultural practices.

The synthesis of N-(3-isopropoxypropyl)urea typically involves a multi-step process that includes nucleophilic substitution and condensation reactions. Recent innovations in catalytic methods have optimized this process, leading to higher yields and improved purity levels. These advancements are particularly significant for industrial-scale production, where efficiency and cost-effectiveness are paramount.

Moreover, the environmental impact of N-(3-isopropoxypropyl)urea has been a focal point of recent research. Studies have shown that the compound exhibits low toxicity and biodegradability under controlled conditions, making it a safer alternative to some conventional chemicals used in various industries.

In conclusion, N-(3-isopropoxypropyl)urea (CAS No 747410-96-4) is a compound with immense potential across multiple sectors due to its unique chemical properties and versatile applications. As research continues to uncover new uses and optimize existing processes, this compound is poised to play an increasingly important role in modern chemistry.